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Compound of Interest

Compound Name: Ferrous chloride tetrahydrate

Cat. No.: B051993 Get Quote

Technical Support Center: Ferrous Chloride
Tetrahydrate
This guide provides researchers, scientists, and drug development professionals with essential

information for handling and troubleshooting issues related to the air and moisture sensitivity of

ferrous chloride tetrahydrate (FeCl₂·4H₂O).

Frequently Asked Questions (FAQs)
Q1: What is ferrous chloride tetrahydrate and why is it sensitive to air and moisture?

A: Ferrous chloride tetrahydrate (FeCl₂·4H₂O) is the hydrated form of iron(II) chloride. It

appears as a pale green or blue-green crystalline solid.[1][2][3] Its sensitivity stems from two

key properties:

Hygroscopic Nature: It readily absorbs moisture from the atmosphere.[1][2][4][5] This can

lead to the dissolution of the crystals and can accelerate degradation.

Air Sensitivity: The iron(II) (ferrous) ion is susceptible to oxidation in the presence of oxygen,

converting to the iron(III) (ferric) state.[1][2][6] This oxidation process is often expedited by

the presence of moisture.

Q2: What are the visual signs of degradation in solid ferrous chloride tetrahydrate?
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A: The primary visual indicator of degradation is a color change. A pure, fresh sample of

ferrous chloride tetrahydrate is typically a pale, mint green or blue-green color.[1][3][6] Upon

exposure to air and moisture, it will oxidize, and the color will shift to greenish-yellow, yellow, or

eventually a reddish-brown as ferric compounds, such as iron oxides and oxyhydroxides (rust),

are formed.[1][6][7][8]

Q3: How should I properly store ferrous chloride tetrahydrate to maintain its integrity?

A: Proper storage is critical. It should be kept in a tightly sealed container to prevent exposure

to air and moisture.[1][4][5][9] The recommended storage conditions are in a cool, dry, and

well-ventilated place.[9][10] For maximum stability, storing the compound under an inert gas

atmosphere (e.g., argon or nitrogen) is highly recommended.[4][11][12] Amber glass bottles are

suitable packaging materials to protect from light, which can also contribute to degradation.[4]

[11]

Q4: My solution of ferrous chloride tetrahydrate turns yellow very quickly. What is happening

and how can I prevent it?

A: A rapid color change from pale green to yellow or brown in solution indicates the oxidation of

Fe²⁺ to Fe³⁺. This is a common issue when dissolving the compound in neutral or basic water

that contains dissolved oxygen. To prevent this, you should:

Use Degassed Solvents: Purge your solvent (e.g., water) with an inert gas like nitrogen or

argon for an extended period (e.g., 15-30 minutes) to remove dissolved oxygen before

adding the ferrous chloride.[13]

Acidify the Solution: Lowering the pH of the solution significantly slows the oxidation rate.

Acidifying the water with a small amount of hydrochloric acid (HCl) to a pH of 5.5 or lower is

an effective strategy.[13]

Q5: The solid ferrous chloride tetrahydrate in my container has become a wet, sludgy

material. What happened and is it usable?

A: This is a result of the compound's deliquescent nature, meaning it has absorbed a significant

amount of moisture from the air, causing it to dissolve in the absorbed water.[1] This often

occurs if the container was not sealed properly. The presence of excess water will accelerate
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oxidation. For most quantitative or sensitive applications, this material should be discarded as

its purity and water content are compromised.

Q6: What are the primary decomposition products when ferrous chloride tetrahydrate
degrades in air?

A: When exposed to air and moisture, ferrous chloride tetrahydrate oxidizes. The initial

product is typically an alkaline ferric chloride.[1] With further degradation, various iron(III)

oxides, hydroxides, and oxyhydroxides are formed, which are often collectively referred to as

rust.[7][8] One specific oxyhydroxide identified as a degradation product is akaganeite (β-

FeOOH).[7] When heated strongly in air, it can generate ferric chloride and iron oxides.[1]

Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments.
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Problem Likely Cause Recommended Solution(s)

Solid has turned yellow/brown
Oxidation due to prolonged or

repeated exposure to air.

For non-critical applications,

some minor surface

discoloration might be

acceptable. For sensitive

reactions, the material should

be considered impure and a

fresh, unopened container

should be used.

Solid appears wet or has

clumped together

Absorption of atmospheric

moisture (hygroscopicity) due

to improper sealing.

The material's water content is

no longer defined. It is not

suitable for experiments

requiring anhydrous or specific

hydrate conditions. Discard

and use a fresh supply. Ensure

containers are sealed tightly

immediately after use.

Aqueous solution is

yellow/brown at preparation

Use of oxygenated and/or

neutral pH solvent.

Prepare fresh using

deoxygenated, slightly acidic

water as described in the

protocols below. Work under

an inert atmosphere if

possible.

Inconsistent experimental

results

Purity of the ferrous chloride is

compromised due to gradual

degradation over time.

Always use a fresh supply of

ferrous chloride tetrahydrate

for a series of related

experiments. Note the

appearance of the solid before

each use. If it has changed

color, it may be the source of

inconsistency.

Experimental Protocols
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Protocol 1: Preparation of a Stabilized Ferrous Chloride
Aqueous Solution
This protocol describes the preparation of an aqueous solution of ferrous chloride with

minimized oxidation.

Materials:

Ferrous chloride tetrahydrate (FeCl₂·4H₂O)

Deionized water

Dilute hydrochloric acid (HCl)

Nitrogen or Argon gas source with a bubbling line

Volumetric flask with a septum-sealed sidearm or a Schlenk flask

Procedure:

Deoxygenate the Solvent: Place the required volume of deionized water into the flask.

Bubble nitrogen or argon gas through the water for at least 15-30 minutes to remove

dissolved oxygen.[13]

Acidify the Solvent: While continuing to bubble with inert gas, add a small amount of dilute

HCl to bring the pH to approximately 3-4. This acidic environment inhibits the oxidation of

Fe²⁺.[13]

Weigh the Compound: Quickly weigh the desired amount of ferrous chloride tetrahydrate.

Minimize its exposure time to the open air.

Dissolve the Compound: Briefly remove the gas line and add the weighed solid to the

deoxygenated, acidified water. Seal the flask and swirl gently to dissolve. A pale green

solution should form.

Storage: For short-term storage, keep the solution under a positive pressure of inert gas. For

longer-term storage, it is advisable to prepare the solution fresh for each experiment.
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Protocol 2: General Handling of Solid Ferrous Chloride
Tetrahydrate
This protocol outlines best practices for handling the solid compound to prevent degradation.

Procedure:

Work Quickly: When weighing or transferring the solid, minimize the time the container is

open to the atmosphere.

Use an Inert Atmosphere: For highly sensitive applications, handle the solid inside a

glovebox or using a Schlenk line filled with nitrogen or argon.[12]

Seal Tightly: Immediately after dispensing the required amount, securely close the container

cap. Parafilm can be wrapped around the cap-bottle interface for an extra seal against

moisture ingress.

Proper Spatula Use: Use a clean, dry spatula for every use to avoid introducing moisture or

other contaminants into the stock bottle.
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Solid State Degradation

Aqueous Solution Degradation
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Caption: Degradation pathways of ferrous chloride tetrahydrate in solid and aqueous states.
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Start: Prepare Solution

Step 1: Deoxygenate & Acidify
Solvent with Inert Gas & HCl

Step 2: Quickly Weigh
FeCl₂·4H₂O

Step 3: Dissolve Solid in
Prepared Solvent Under Inert Gas

Step 4: Check Solution Color

Proceed with Experiment

Pale Green

Troubleshoot:
- Check Solvent Prep

- Use Fresher Reagent

Yellow/Brown
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Caption: Recommended workflow for preparing a stable ferrous chloride aqueous solution.
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Problem:
Inconsistent Experimental Results

Inspect Solid FeCl₂·4H₂O
What is the color?

Pale Green

 

Yellow, Brown, or Wet

 

Review Solution Prep
& Handling Protocol

Action: Discard Old Reagent.
Use a New, Unopened Bottle.
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Action: Implement Strict
Inert & Anhydrous Techniques

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b051993?utm_src=pdf-body-img
https://www.benchchem.com/product/b051993?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. The ferrous chloride: Properties and Applications - FUNCMATER [funcmater.com]

2. CAS 13478-10-9: Ferrous chloride tetrahydrate | CymitQuimica [cymitquimica.com]

3. Ferrous chloride tetrahydrate | Cl2Fe.4H2O | CID 16211588 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. carlroth.com [carlroth.com]

6. sciencemadness.org [sciencemadness.org]

7. digital.csic.es [digital.csic.es]

8. m.youtube.com [m.youtube.com]

9. pentachemicals.eu [pentachemicals.eu]

10. fishersci.com [fishersci.com]

11. sigmaaldrich.com [sigmaaldrich.com]

12. ltschem.com [ltschem.com]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Ferrous chloride tetrahydrate air and moisture
sensitivity issues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051993#ferrous-chloride-tetrahydrate-air-and-
moisture-sensitivity-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.funcmater.com/the-ferrous-chloride-properties-and-applications.html
https://cymitquimica.com/cas/13478-10-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-chloride-tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-chloride-tetrahydrate
https://www.sigmaaldrich.com/JP/en/sds/sigald/220299?userType=undefined
https://www.carlroth.com/medias/SDB-1H93-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTQyNjB8YXBwbGljYXRpb24vcGRmfGFERXdMMmhsTUM4NU1UWTVPVGMzTlRBM09EY3dMMU5FUWw4eFNEa3pYMEZWWDBWT0xuQmtaZ3xhZDk5OTkwNjQ5ODBmN2VmMTNhM2JjZTRlMTVhMjg0NTMzODJlNmIyY2MxYzI1OTc0MTI4YjQyYjY1NDk1NTY4
http://www.sciencemadness.org/talk/viewthread.php?tid=22546&goto=search&pid=267368
https://digital.csic.es/bitstream/10261/254429/1/Characterization%20of%20Ferrous%20Chloride.pdf
https://m.youtube.com/watch?v=eSIIp4Hnr6U
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Iron(II)%20chloride%20tetrahydrate_0686_3.0.pdf
https://www.fishersci.com/store/msds?partNumber=I90500&productDescription=FERROUS+CHLORIDE+CERTIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/380024
https://ltschem.com/msds/FeCl2.pdf
https://www.researchgate.net/post/How_can_I_block_the_oxidation_of_Fe2_to_Fe3_in_aqueous_media_Do_I_add_any_chemical_reagents_to_the_solution
https://www.benchchem.com/product/b051993#ferrous-chloride-tetrahydrate-air-and-moisture-sensitivity-issues
https://www.benchchem.com/product/b051993#ferrous-chloride-tetrahydrate-air-and-moisture-sensitivity-issues
https://www.benchchem.com/product/b051993#ferrous-chloride-tetrahydrate-air-and-moisture-sensitivity-issues
https://www.benchchem.com/product/b051993#ferrous-chloride-tetrahydrate-air-and-moisture-sensitivity-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

